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Introduction

Dichlofluanid (N-dichlorofluoromethylthio-N’, N'-dimethyl-N-phenylsulfamide) is a broad-
spectrum fungicide that has been utilized in wood preservation to protect timber from decay
caused by fungi.[1][2] Its primary mode of action is as a potent inhibitor of fungal spore
germination, functioning through multi-site activity.[3] While its use in the European Union for
wood preservation is no longer approved, it has a history of application, often in combination
with other biocides, to extend the service life of wood products.[1][4] This document provides
an overview of its application, relevant experimental protocols, and a summary of its chemical
and physical properties.

Chemical and Physical Properties of Dichlofluanid

A summary of the key chemical and physical properties of dichlofluanid is presented in Table
1. Understanding these properties is crucial for its formulation and application in wood
treatment, as well as for assessing its environmental fate.
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Property Value Reference
Molecular Formula CoH11CI2FN202S:2 [5]
Molecular Weight 333.2 g/mol [5]
Appearance White powder [3]

Water Solubility

1.3 mg/L (at 20 °C)

[5]

Solubility in Organic Solvents
(at 20 °C)

Dichloromethane: >200 g/L,
Toluene: 145 g/L, Xylene: 70
g/L, Methanol: 15 g/L,

Isopropanol: 10.6 g/L, Hexane:

2.6g/L

[5]

Decomposition

Decomposed by alkaline
media. DTso (22 °C): >15 days
(pH 4), >18 hours (pH 7), < 10

minutes (pH 9). Light sensitive.

[1]

Efficacy of Dichlofluanid in Wood Preservation

Dichlofluanid has demonstrated efficacy against a range of wood-destroying fungi. However,

specific quantitative data from standardized tests, such as toxic values or mass loss inhibition

percentages, are not readily available in the public domain. Its effectiveness is generally

attributed to its ability to inhibit spore germination.[3] It has been used against common wood

decay fungi, including brown-rot and white-rot varieties.

Table 2: Efficacy Data of Dichlofluanid Against Wood-Destroying Organisms
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Efficacy Data (e.g.,
Target Organism Test Method Toxic Values, Mass Reference
Loss Inhibition)

Wood Decay Fungi N Effective as a
Not Specified o [1][2]
(general) fungicide.

- » Effective against this
Botrytis cinerea Not Specified [3]
common mold.

. . Effective against this
Alternaria spp. Not Specified [3]
fungal genus.

Primarily used as a
) N fungicide; insecticidal
Wood-Boring Insects Not Specified ] ] ] ) [3]
efficacy is not its main

application.

Note: Specific quantitative efficacy data for dichlofluanid in wood preservation according to
standardized tests like EN 113 or AWPA E10 were not found in the performed searches.

Application Protocols

The application of dichlofluanid as a wood preservative typically involves impregnating the
chemical into the wood structure to ensure adequate retention and penetration. Vacuum-
pressure impregnation is a common industrial method for this purpose.

Experimental Protocol: Vacuum-Pressure Impregnation
of Wood Samples

This protocol describes a general procedure for treating wood samples with a preservative
solution like one containing dichlofluanid.

1. Materials and Equipment:

» Wood samples of a specified species and dimensions (e.g., Scots pine sapwood)
o Dichlofluanid-based preservative solution of desired concentration
e Impregnation plant (autoclave) with vacuum and pressure capabilities
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» Balance for weighing wood samples
e Drying oven

2. Procedure:

« Initial Weighing: Weigh the oven-dried wood samples (W1).

e Initial Vacuum: Place the wood samples in the impregnation vessel. Apply an initial vacuum
of approximately -0.8 to -0.9 bar for 30-60 minutes to remove air from the wood capillaries.

e Flooding: While maintaining the vacuum, flood the vessel with the preservative solution until
the samples are fully submerged.

o Pressure Phase: Release the vacuum and apply a hydraulic pressure of 8-12 bar for 1-4
hours. The duration depends on the wood species and desired penetration.

e Final Vacuum: Release the pressure and drain the preservative solution. Apply a final
vacuum for 15-30 minutes to remove excess solution from the wood surface.

e Final Weighing: Remove the treated samples and weigh them immediately (W2) to
determine the uptake of the preservative solution.

» Drying and Conditioning: Air-dry the treated samples, followed by conditioning to a constant
weight in a controlled environment.

3. Calculation of Retention:

o The retention of the preservative in kilograms per cubic meter ( kg/m 3) can be calculated
using the following formula: Retention ( kg/m 3) = [(W2 - W1) * C]/ V Where:

o W2 = Weight of the wood sample after impregnation (kg)

o W1 = Weight of the wood sample before impregnation (kg)

e C = Concentration of the preservative solution (%)

e V = Volume of the wood sample (m3)

Experimental Protocols for Efficacy and Leaching
Assessment

Standardized laboratory tests are crucial for evaluating the effectiveness and durability of wood
preservatives.

Protocol for Determining Protective Efficacy against
Wood-Destroying Fungi (Based on EN 113)
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This protocol outlines the general steps for testing the toxic values of a wood preservative
against basidiomycetes.

1. Materials and Equipment:

Treated and untreated wood blocks of a susceptible wood species (e.g., Scots pine
sapwood).

Cultures of wood-destroying fungi (e.g., Coniophora puteana, Trametes versicolor) on a malt
agar medium.

Culture vessels (e.g., Kolle flasks).

Sterile water and other necessary sterile equipment.

Incubation chamber with controlled temperature and humidity.

. Procedure:

Sample Preparation: Treat wood blocks with a range of preservative concentrations. Include
untreated control blocks.

Leaching (Optional but Recommended): Subject a set of treated blocks to a leaching
procedure, such as that described in EN 84, to assess the permanence of the preservative.
Sterilization: Sterilize the wood blocks by an appropriate method (e.g., gamma irradiation or
ethylene oxide) that does not degrade the preservative.

Inoculation: Place the sterile wood blocks in the culture vessels on actively growing
mycelium of the test fungus.

Incubation: Incubate the culture vessels at a specified temperature (e.g., 22 + 1 °C) and
relative humidity (e.g., 70 = 5%) for a defined period (e.g., 16 weeks).

Assessment: After incubation, remove the wood blocks, clean off the surface mycelium, and
determine the mass loss by weighing the blocks after oven-drying.

. Data Analysis:

Calculate the percentage mass loss for each block.
The toxic values are determined as the retention levels of the preservative at which the
mean percentage mass loss is below a certain threshold (e.g., 3%).

Protocol for Determining Leaching of Preservatives
(Based on EN 84)
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This protocol describes a method for assessing the leaching of wood preservatives in a
laboratory setting.

1. Materials and Equipment:

e Treated wood samples.

e Vessels for immersing the samples in water.
e Deionized water.

e Shaking or agitation apparatus (optional).

2. Procedure:

» Impregnation and Conditioning: Treat wood samples with the preservative and allow them to
condition as per the manufacturer's instructions.

e Immersion: Immerse the treated wood samples in deionized water with a specified volume-
to-surface-area ratio.

o Water Changes: Replace the water with fresh deionized water at specified intervals over a
period of 14 days.

e Analysis of Leachate: Collect the water samples (leachates) at each change and analyze
them for the concentration of the active ingredient (dichlofluanid).

e Analysis of Wood: After the leaching procedure, analyze the wood samples to determine the
residual amount of the preservative.

3. Data Analysis:

o Calculate the amount of dichlofluanid leached into the water at each interval.
o Determine the total percentage of the initial preservative that has leached from the wood.

Analytical Methods for Dichlofluanid in Wood

Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the determination of
dichlofluanid in treated wood.

Protocol for GC-MS Analysis of Dichlofluanid in Wood

1. Sample Preparation and Extraction:

» Grind the treated wood to a fine powder.
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Extract a known weight of the wood powder with a suitable organic solvent (e.g., acetone or
a mixture of acetone and ethyl acetate) using a technique like Soxhlet extraction or
ultrasonication.

Filter the extract and concentrate it to a known volume.

Perform a clean-up step if necessary, for example, using solid-phase extraction (SPE), to
remove interfering matrix components.

. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar or semi-polar capillary column (e.g., DB-5MS).

Injector: Splitless mode.

Carrier Gas: Helium at a constant flow rate.

Temperature Program: An optimized temperature gradient to ensure good separation of
dichlofluanid from other compounds.

Mass Spectrometer (MS) Conditions:

lonization Mode: Electron lonization (EI).

Acquisition Mode: Selected lon Monitoring (SIM) for higher sensitivity and selectivity,
monitoring characteristic ions of dichlofluanid.

. Quantification:

Prepare a calibration curve using standard solutions of dichlofluanid.

Quantify the amount of dichlofluanid in the wood extract by comparing its peak area to the
calibration curve.

Calculate the retention of dichlofluanid in the wood in kg/m 3.

Visualizations
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Caption: Experimental workflow for evaluating a wood preservative.
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Caption: Logical relationship of dichlofluanid properties and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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